Cas no 1289269-73-3 (3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine)
3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine
-
- MDL: MFCD29112997
- Inchi: 1S/C9H13BrN2O/c1-7-5-9(12-6-8(7)10)13-4-2-3-11/h5-6H,2-4,11H2,1H3
- InChI Key: QRNFZHQUDZJXIT-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1C)OCCCN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 146
- XLogP3: 1.6
- Topological Polar Surface Area: 48.1
3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 195974-2.500g |
3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine, 95% |
1289269-73-3 | 95% | 2.500g |
$1898.00 | 2023-09-07 |
3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine
Professional Introduction to Compound with CAS No. 1289269-73-3 and Product Name: 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine
Compound with the CAS number 1289269-73-3 and the product name 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridine ring substituted with bromine and methyl groups, which contributes to its distinct chemical behavior and reactivity. The presence of an amine group at the propyl chain further enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules.
The 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine molecule exhibits a high degree of specificity in its interactions with biological targets, which has been a key focus of recent research. Studies have demonstrated that this compound can modulate various enzymatic pathways and cellular processes, making it a promising candidate for the development of novel therapeutic agents. Specifically, its ability to interact with proteins involved in inflammation and immune response has been extensively investigated. Researchers have found that this compound can inhibit the activity of certain kinases, which are critical enzymes in signal transduction pathways associated with these processes.
In the realm of drug discovery, the 5-Bromo-4-methylpyridin-2-yl moiety plays a crucial role in determining the pharmacokinetic properties of the compound. The bromine atom, in particular, enhances binding affinity by participating in halogen bonding interactions with biological targets. This feature has been leveraged in the design of small molecule inhibitors targeting protein-protein interactions (PPIs), which are notoriously difficult to inhibit due to their lack of well-defined active sites. The propan-1-amine side chain provides an additional layer of functionality, allowing for further derivatization and optimization to improve solubility, bioavailability, and metabolic stability.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular docking studies have revealed that 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine can bind effectively to several therapeutic targets, including those implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine ring acts as a scaffold for hydrogen bonding interactions with key residues in these targets, while the amine group facilitates additional non-covalent binding events. These findings have spurred interest in exploring derivatives of this compound as potential lead candidates for new drug candidates.
The synthesis of 3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the bromo-substituted pyridine moiety followed by etherification to attach the propylamine group. Advances in catalytic systems have allowed for more efficient and selective transformations, reducing byproduct formation and improving overall yields. These synthetic strategies are crucial for large-scale production and ensure that researchers have access to sufficient quantities of high-purity material for their studies.
From a medicinal chemistry perspective, the structural features of this compound make it an attractive building block for designing next-generation therapeutics. The combination of a halogenated pyridine ring and an amine group provides multiple opportunities for functionalization, enabling chemists to fine-tune properties such as potency, selectivity, and pharmacokinetic behavior. For instance, modifications to the propyl chain can alter metabolic clearance rates, while changes to the pyridine ring can enhance binding affinity or expand spectrum activity against different biological targets.
The potential applications of 3-(5-Bromo-pyridin-yloxy)propan-am ine extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Its unique reactivity allows it to participate in cross-coupling reactions commonly used in constructing complex organic molecules. Additionally, its ability to interact with biological systems suggests that it may have utility as an intermediate in biocatalytic processes or as a tool compound for studying enzyme mechanisms.
In conclusion,1289269_73_3 is not just another chemical entity but represents a significant step forward in medicinal chemistry innovation. Its structural complexity combined with demonstrated biological activity positions it as a valuable asset for researchers seeking novel therapeutic solutions across multiple disease areas including oncology,neurological disorders,and inflammatory diseases,biological pathways modulated by kinase inhibition,drug discovery,and beyond,structural features, synthetic methodologies,pharmacokinetic properties,and future directions highlight its importance as both a research tool and potential lead compound.
1289269-73-3 (3-[(5-Bromo-4-methylpyridin-2-yl)oxy]propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)